Cas no 194282-56-9 (2-Amino-6-(hydroxymethyl)-4-(4-methoxyphenyl)-8-oxo-4,8-dihydropyrano3,2-bpyran-3-carbonitrile)

• Product Name: 2-Amino-6-(hydroxymethyl)-4-(4-methoxyphenyl)-8-oxo-4,8-dihydropyrano3,2-bpyran-3-carbonitrile
• CAS No: 194282-56-9
• MF: C₁₇H₁₄N₂O₅
• MW: 326.303464412689
• CID: 4630773
• Update Time: 2025-07-17

2-Amino-6-(hydroxymethyl)-4-(4-methoxyphenyl)-8-oxo-4,8-dihydropyrano3,2-bpyran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS USSH-4110505
• 2-Amino-6-(hydroxymethyl)-4-(4-methoxyphenyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carbonitri
• 2-AMINO-6-(HYDROXYMETHYL)-4-(4-METHOXYPHENYL)-8-OXO-4,8-DIHYDROPYRANO[3,2-B]PYRAN-3-CARBONITRILE
• 2-amino-6-(hydroxymethyl)-4-(4-methoxyphenyl)-8-oxo-4H-pyrano[3,2-b]pyran-3-carbonitrile
• 2-Amino-6-(hydroxymethyl)-4-(4-methoxyphenyl)-8-oxo-4,8-dihydropyrano3,2-bpyran-3-carbonitrile

• Inchi： 1S/C17H14N2O5/c1-22-10-4-2-9(3-5-10)14-12(7-18)17(19)24-15-13(21)6-11(8-20)23-16(14)15/h2-6,14,20H,8,19H2,1H3
• InChI Key： PVWIJNQCLGKHBY-UHFFFAOYSA-N
• SMILES： C12OC(=CC(=O)C=1OC(N)=C(C#N)C2C1C=CC(OC)=CC=1)CO

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Amino-6-(hydroxymethyl)-4-(4-methoxyphenyl)-8-oxo-4,8-dihydropyrano3,2-bpyran-3-carbonitrile

Research Briefing on 2-Amino-6-(hydroxymethyl)-4-(4-methoxyphenyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile (CAS: 194282-56-9)

The compound 2-Amino-6-(hydroxymethyl)-4-(4-methoxyphenyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile (CAS: 194282-56-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule for drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of heterocyclic compounds with diverse pharmacological properties. Its pyranopyran core structure, coupled with functional groups such as the hydroxymethyl and methoxyphenyl moieties, makes it a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of novel anti-inflammatory, antimicrobial, and anticancer agents, leveraging its ability to interact with various biological targets.

A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the compound's efficacy in inhibiting the NF-κB signaling pathway, a critical mediator of inflammatory responses. The study reported that derivatives of 194282-56-9 exhibited potent anti-inflammatory activity in vitro and in vivo, with minimal cytotoxicity. These findings suggest its potential as a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, the compound has shown promise in antimicrobial applications. A recent preprint on *BioRxiv* detailed its activity against drug-resistant bacterial strains, including methicillin-resistant *Staphylococcus aureus* (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. This could pave the way for new strategies to combat antibiotic resistance.

From a synthetic chemistry perspective, advances in the scalable production of 194282-56-9 have been reported. A 2024 patent application disclosed an optimized synthetic route that improves yield and reduces the use of hazardous reagents. This development is critical for facilitating large-scale production and further pharmacological evaluation of the compound and its derivatives.

Despite these promising findings, challenges remain in the clinical translation of 194282-56-9. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full therapeutic potential of this compound.

In conclusion, 2-Amino-6-(hydroxymethyl)-4-(4-methoxyphenyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile represents a compelling area of research in chemical biology. Its multifaceted biological activities and synthetic versatility position it as a valuable scaffold for drug discovery. Continued investigation into its mechanisms of action and therapeutic applications is warranted to harness its potential for addressing unmet medical needs.